Cas no 1158736-02-7 (2-(1H-1,2,4-Triazol-1-yl)propan-1-ol)

• Product Name: 2-(1H-1,2,4-Triazol-1-yl)propan-1-ol
• CAS No: 1158736-02-7
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD12198466
• CID: 1070970
• PubChem ID: 45791206
• Update Time: 2025-04-20

2-(1H-1,2,4-Triazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,4-Triazol-1-yl)propan-1-ol
• SCHEMBL7734404
• 1158736-02-7
• MFCD12198466
• CS-0318771
• AT12260
• 1H-1,2,4-triazole-1-ethanol, beta-methyl-
• LS-03837
• DTXSID40672467
• AKOS005173686
• 2-(1,2,4-triazol-1-yl)propan-1-ol
• ALBB-012291
• 2-(1H-1,2,4-triazol-1-yl)-1-propanol

• MDL： MFCD12198466
• Inchi： 1S/C5H9N3O/c1-5(2-9)8-4-6-3-7-8/h3-5,9H,2H2,1H3
• InChI Key： DOCGNFWFMFMJGR-UHFFFAOYSA-N
• SMILES： OCC(C)N1C=NC=N1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.9Ų

2-(1H-1,2,4-Triazol-1-yl)propan-1-ol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles